Cas no 2228736-31-8 (tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate
• CAS No: 2228736-31-8
• MF: C₁₆H₂₀F₄N₂O₂
• MW: 348.33581829071
• CID: 6029892
• PubChem ID: 165827333
• Update Time: 2025-06-11

tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate
• EN300-1885982
• tert-butyl 3-[2-fluoro-5-(trifluoromethyl)phenyl]piperazine-1-carboxylate
• 2228736-31-8

• Inchi： 1S/C16H20F4N2O2/c1-15(2,3)24-14(23)22-7-6-21-13(9-22)11-8-10(16(18,19)20)4-5-12(11)17/h4-5,8,13,21H,6-7,9H2,1-3H3
• InChI Key： AVJBJNIEPGOIPB-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 348.14609053g/mol
• Monoisotopic Mass: 348.14609053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate

Introduction to Tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate (CAS No. 2228736-31-8)

Tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate, identified by its CAS number 2228736-31-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, a structural motif widely recognized for its role in medicinal chemistry due to its ability to modulate various biological pathways. The presence of fluorine and trifluoromethyl substituents in its aromatic ring enhances its pharmacological potential, making it a valuable candidate for further exploration.

The structure of tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate is characterized by a rigid phenyl ring substituted with fluorine and trifluoromethyl groups, which are known to improve metabolic stability and binding affinity. The piperazine ring, on the other hand, provides a flexible hinge that can interact with biological targets in multiple ways. This combination of features makes the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. Tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate has been studied for its potential to interact with these systems, offering a promising lead for the development of drugs targeting neurological disorders. Its unique chemical properties suggest that it may have applications beyond traditional pharmaceuticals, such as in the field of agrochemicals or material science.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. The fluoro and trifluoromethyl substituents enhance its reactivity and stability under various conditions, making it suitable for further chemical modifications. Researchers have leveraged these properties to synthesize derivatives with enhanced pharmacological activity. For instance, modifications at the carboxylate group have been explored to improve solubility and bioavailability, which are critical factors in drug development.

The pharmacological profile of tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate has been investigated through both in vitro and in vivo studies. Initial findings suggest that it may exhibit properties similar to those of known psychoactive compounds, although further research is needed to fully elucidate its mechanism of action. The compound's ability to cross the blood-brain barrier makes it an intriguing candidate for treating central nervous system disorders.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have helped researchers predict how tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate interacts with biological targets at the atomic level. These insights have guided the design of more effective derivatives and have provided a foundation for rational drug design approaches.

The synthesis of tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate presents unique challenges due to the complexity of its structure. However, recent advancements in synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of the aromatic core, while protecting group strategies have facilitated the installation of fluorinated and trifluoromethyl groups without compromising overall yield.

The future directions for research on this compound are multifaceted. Beyond its potential as a lead compound for drug development, it may also find applications in other areas where precise molecular control is required. For example, its unique electronic properties could make it useful in organic electronics or as a component in advanced materials.

In conclusion, tert-butyl 3-2-fluoro-5-(trifluoromethyl)phenylpiperazine-1-carboxylate (CAS No. 2228736-31-8) represents a significant advancement in medicinal chemistry. Its structural features and pharmacological potential make it a valuable asset for researchers working on neurological disorders and other therapeutic areas. As our understanding of its properties continues to grow, so too will its applications across multiple scientific disciplines.